Cas no 2172123-52-1 (1-{Bicyclo[2.2.1]heptan-2-yl}-2-[(4-ethyl-4-methylpiperidin-1-yl)sulfonyl]ethan-1-amine)

• Product Name: 1-{Bicyclo[2.2.1]heptan-2-yl}-2-[(4-ethyl-4-methylpiperidin-1-yl)sulfonyl]ethan-1-amine
• CAS No: 2172123-52-1
• MF: C₁₇H₃₂N₂O₂S
• MW: 328.51318359375
• CID: 6358977
• PubChem ID: 165962186
• Update Time: 2025-08-03

1-{Bicyclo[2.2.1]heptan-2-yl}-2-[(4-ethyl-4-methylpiperidin-1-yl)sulfonyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2172123-52-1
• 1-{bicyclo[2.2.1]heptan-2-yl}-2-[(4-ethyl-4-methylpiperidin-1-yl)sulfonyl]ethan-1-amine
• EN300-1283840
• 1-{Bicyclo[2.2.1]heptan-2-yl}-2-[(4-ethyl-4-methylpiperidin-1-yl)sulfonyl]ethan-1-amine

• Inchi： 1S/C17H32N2O2S/c1-3-17(2)6-8-19(9-7-17)22(20,21)12-16(18)15-11-13-4-5-14(15)10-13/h13-16H,3-12,18H2,1-2H3
• InChI Key： APRHLSSNCLSREA-UHFFFAOYSA-N
• SMILES： S(CC(C1CC2CCC1C2)N)(N1CCC(C)(CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 328.21844944g/mol
• Monoisotopic Mass: 328.21844944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-{Bicyclo[2.2.1]heptan-2-yl}-2-[(4-ethyl-4-methylpiperidin-1-yl)sulfonyl]ethan-1-amine

Compound CAS No 2172123-52-1: 1-{Bicyclo[2.2.1]heptan-2-yl}-2-[(4-ethyl-4-methylpiperidin-1-yl)sulfonyl]ethan-1-amine

Compound CAS No 2172123-52-1, also known as 1-{Bicyclo[2.2.1]heptan-2-yl}-2-[(4-ethyl-4-methylpiperidin-1-yl)sulfonyl]ethan-1-amine, is a highly specialized organic compound with a complex structure that combines a bicyclic system, a sulfonyl group, and an amine functionality. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications.

The bicyclo[2.2.1]heptane core of this compound is a norbornane derivative, which is known for its rigid and stable structure. This bicyclic framework provides a platform for the attachment of other functional groups, enhancing the compound's versatility in various chemical reactions and applications. The sulfonyl group attached to the ethanamine backbone introduces additional electronic and steric effects, making the compound suitable for roles in catalysis, drug delivery systems, and as a building block in advanced materials.

Recent studies have highlighted the potential of Compound CAS No 2172123-52-1 in the development of novel therapeutic agents. The combination of a bicycyclic structure with a sulfonyl group has been shown to enhance bioavailability and selectivity in certain drug delivery systems. Researchers have explored its use as a precursor for creating bioactive molecules targeting specific cellular pathways, such as kinase inhibitors and receptor modulators.

In terms of synthesis, the compound can be prepared through a multi-step process involving ring-closing metathesis to form the bicyclic system, followed by sulfonation and amine functionalization. These steps require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the final product.

The sulfonyl group in this compound plays a critical role in its reactivity and functionality. It acts as an electron-withdrawing group, which can influence the electronic properties of the molecule and enhance its ability to participate in various chemical transformations. This makes it an attractive candidate for use in catalytic systems, where precise control over electronic effects is essential.

From an environmental perspective, studies have shown that Compound CAS No 2172123-52_ is relatively stable under normal conditions, with limited degradation pathways identified thus far. However, further research is needed to fully understand its environmental impact and biodegradability.

In conclusion, Compound CAS No 58969996 represents a significant advancement in organic chemistry due to its unique structure and versatile functional groups. Its potential applications span across multiple disciplines, making it a valuable tool for researchers in academia and industry alike.